Cas no 81907-02-0 (Oxiranecarbonitrile,3-[(b-D-glucopyranosyloxy)methyl]-2-(hydroxymethyl)-(9CI))

• Product name: Oxiranecarbonitrile,3-[(b-D-glucopyranosyloxy)methyl]-2-(hydroxymethyl)-(9CI)
• CAS No: 81907-02-0
• MF: C₁₁H₁₇NO₈
• MW: 291.25458
• CID: 731374
• PubChem ID: 441472

Oxiranecarbonitrile,3-[(b-D-glucopyranosyloxy)methyl]-2-(hydroxymethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• Oxiranecarbonitrile,3-[(b-D-glucopyranosyloxy)methyl]-2-(hydroxymethyl)-(9CI)
• 2-(hydroxymethyl)-3-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxirane-2-carbonitrile
• Q27108225
• 81907-02-0
• Sarmentosin epoxide
• C11H17NO8
• C08341
• CHEBI:9034
• AC1L9B8A
• 2-(hydroxymethyl)-3-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxymethyl]oxirane-2-carbonitrile
• DTXSID40331582

• Inchi： InChI=1S/C11H17NO8/c12-3-11(4-14)6(20-11)2-18-10-9(17)8(16)7(15)5(1-13)19-10/h5-10,13-17H,1-2,4H2/t5-,6?,7-,8+,9-,10-,11?/m1/s1
• InChI Key： MGWCXJDKHMCXRL-YMGPVYFXSA-N
• SMILES： C(C1C(C(C(C(O1)OCC2C(O2)(CO)C#N)O)O)O)O

Computed Properties

• Exact Mass: 291.09541650g/mol
• Monoisotopic Mass: 291.09541650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 156Ų